Cas no 1806135-54-5 (Ethyl 3-hydroxy-2-nitro-6-(trifluoromethoxy)pyridine-4-carboxylate)

• Product Name: Ethyl 3-hydroxy-2-nitro-6-(trifluoromethoxy)pyridine-4-carboxylate
• CAS No: 1806135-54-5
• MF: C₉H₇F₃N₂O₆
• MW: 296.156893014908
• CID: 4830504
• Update Time: 2025-05-24

Ethyl 3-hydroxy-2-nitro-6-(trifluoromethoxy)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-hydroxy-2-nitro-6-(trifluoromethoxy)pyridine-4-carboxylate

• Inchi： 1S/C9H7F3N2O6/c1-2-19-8(16)4-3-5(20-9(10,11)12)13-7(6(4)15)14(17)18/h3,15H,2H2,1H3
• InChI Key： HYPCXLBZKSSMDH-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(C(=O)OCC)=C(C([N+](=O)[O-])=N1)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 372
• XLogP3: 2.9
• Topological Polar Surface Area: 115

Additional information on Ethyl 3-hydroxy-2-nitro-6-(trifluoromethoxy)pyridine-4-carboxylate

Comprehensive Overview of Ethyl 3-hydroxy-2-nitro-6-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1806135-54-5)

Ethyl 3-hydroxy-2-nitro-6-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1806135-54-5) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including a hydroxy group, a nitro group, and a trifluoromethoxy moiety, which contribute to its reactivity and versatility in synthetic chemistry. Researchers are increasingly interested in this compound due to its potential as a building block for drug discovery and crop protection agents.

The molecular structure of Ethyl 3-hydroxy-2-nitro-6-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1806135-54-5) makes it a valuable intermediate in the synthesis of more complex molecules. The presence of the trifluoromethoxy group is particularly noteworthy, as it enhances the compound's metabolic stability and lipophilicity, properties that are highly sought after in modern medicinal chemistry. This has led to a surge in searches for "trifluoromethoxy pyridine derivatives" and "nitro-substituted pyridine carboxylates" in academic and industrial databases.

In recent years, the demand for fluorinated compounds like Ethyl 3-hydroxy-2-nitro-6-(trifluoromethoxy)pyridine-4-carboxylate has grown exponentially, driven by their applications in bioactive molecule design. The compound's ability to act as a precursor for heterocyclic scaffolds has made it a focal point in studies targeting kinase inhibitors and antimicrobial agents. Online queries such as "pyridine-based kinase inhibitors" and "fluorinated agrochemical intermediates" reflect this trend, highlighting the compound's relevance in cutting-edge research.

From a synthetic perspective, Ethyl 3-hydroxy-2-nitro-6-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1806135-54-5) offers several advantages. Its ethyl ester group provides a handle for further functionalization, while the nitro group can be reduced to an amine, opening pathways to diverse heterocyclic systems. These features align with the growing interest in "multifunctional pyridine synthesis" and "nitro group transformations" in organic chemistry forums and publications.

The compound's stability under various conditions has also been a topic of investigation, with researchers exploring its behavior in microwave-assisted reactions and continuous flow chemistry setups. Such studies cater to the pharmaceutical industry's push toward green chemistry and process intensification, addressing popular search terms like "sustainable pyridine derivatives" and "energy-efficient nitration methods."

Analytical characterization of Ethyl 3-hydroxy-2-nitro-6-(trifluoromethoxy)pyridine-4-carboxylate typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry, and X-ray crystallography. These methods ensure precise quality control, a critical aspect for laboratories searching for "pyridine carboxylate characterization protocols" or "CAS 1806135-54-5 analytical data." The compound's well-documented spectral properties further support its adoption in method development and validation studies.

Looking ahead, Ethyl 3-hydroxy-2-nitro-6-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1806135-54-5) is poised to play a pivotal role in addressing challenges in small molecule therapeutics and agrochemical innovation. Its structural motifs resonate with current explorations into "privileged structures in drug design" and "fluorine-containing pest control agents," making it a compound of enduring interest to both academic and industrial chemists worldwide.